Cas no 202277-65-4 (2,3-Bis(2,4,6-trimethylphenylimino)butane)

2,3-Bis(2,4,6-trimethylphenylimino)butane structure
202277-65-4 structure
Product Name:2,3-Bis(2,4,6-trimethylphenylimino)butane
CAS No:202277-65-4
MF:C22H28N2
MW:320.471125602722
CID:2194078
PubChem ID:1284708
Update Time:2025-04-21

2,3-Bis(2,4,6-trimethylphenylimino)butane Chemical and Physical Properties

Names and Identifiers

    • 2,3-Bis(2,4,6-trimethylphenylimino)butane
    • 2-N,3-N-bis(2,4,6-trimethylphenyl)butane-2,3-diimine
    • N,N'-Bis(2,4,6-trimethylphenyl)-1,2-bis(methyl)ethanediimine
    • N,N'-Bis(2,4,6-trimethylphenyl)butane-2,3-diimine
    • SCHEMBL1513292
    • (N,N'-(butane-2,3-diylidene)bis(2,4,6-trimethylaniline))
    • 2,3-Bis(2,4,6-trimethylphenyl)imino-butane
    • AKOS004909617
    • DS-018035
    • 202277-65-4
    • SCHEMBL12599773
    • MFCD06661066
    • SCHEMBL4064755
    • Inchi: 1S/C22H28N2/c1-13-9-15(3)21(16(4)10-13)23-19(7)20(8)24-22-17(5)11-14(2)12-18(22)6/h9-12H,1-8H3/b23-19+,24-20+
    • InChI Key: FJAOMTXFIFEIFY-BLVCXSLXSA-N
    • SMILES: N(=C(/C)\C(\C)=N\C1C(C)=CC(C)=CC=1C)/C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 320.225
  • Monoisotopic Mass: 320.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 187.4-188.2 ºC
  • Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
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